Cas no 2694725-10-3 (benzyl N-5-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylcarbamate)

• Product Name: benzyl N-5-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylcarbamate
• CAS No: 2694725-10-3
• MF: C₁₅H₁₉N₃O₂
• MW: 273.330263376236
• CID: 5614388
• PubChem ID: 165941912
• Update Time: 2025-06-20

benzyl N-5-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2694725-10-3
• benzyl N-[5-methyl-1-(propan-2-yl)-1H-pyrazol-4-yl]carbamate
• EN300-33050494
• benzyl N-5-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylcarbamate

• Inchi： 1S/C15H19N3O2/c1-11(2)18-12(3)14(9-16-18)17-15(19)20-10-13-7-5-4-6-8-13/h4-9,11H,10H2,1-3H3,(H,17,19)
• InChI Key： NXLGJWWFGMCWNW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1C=NN(C=1C)C(C)C)=O

Computed Properties

• Exact Mass: 273.147726857g/mol
• Monoisotopic Mass: 273.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56.2Ų

Additional information on benzyl N-5-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylcarbamate

Introduction to Benzyl N-5-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylcarbamate (CAS No. 2694725-10-3)

Benzyl N-5-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylcarbamate, with the CAS number 2694725-10-3, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the pyrazole class of heterocyclic molecules, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a benzyl group, a methyl-substituted pyrazole ring, and an isopropyl moiety, contribute to its unique chemical properties and biological interactions.

The< strong>Benzyl N-5-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylcarbamate molecule has been studied for its potential pharmacological effects, particularly in the context of anti-inflammatory and antimicrobial applications. Recent research has highlighted the importance of pyrazole derivatives in developing novel therapeutic agents due to their ability to modulate various biological pathways. The benzyl carbamate moiety in this compound is particularly interesting as it can serve as a pharmacophore, interacting with biological targets to elicit a desired effect.

In the realm of medicinal chemistry, the synthesis and characterization of this compound have been subjects of extensive investigation. The< strong>pyrazol-4-yl moiety is a key structural feature that contributes to the molecule's reactivity and biological activity. Pyrazoles are known for their ability to act as scaffolds in drug design, offering a versatile platform for modifying and optimizing bioactivity. The presence of a methyl group at the 5-position of the pyrazole ring further enhances its potential as a pharmacological agent by influencing electronic and steric properties.

Moreover, the< strong>isopropyl substituent at the 1-position of the pyrazole ring adds another layer of complexity to the molecule's behavior. This group can influence both the solubility and metabolic stability of the compound, making it an important consideration in drug development. The benzyl group at the carbamate position not only contributes to the molecular weight but also plays a role in determining how the compound interacts with biological targets. These structural elements collectively contribute to the unique profile of Benzyl N-5-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylcarbamate.

Recent studies have explored the potential applications of this compound in various therapeutic areas. For instance, its< strong>anti-inflammatory properties have been investigated in models of acute and chronic inflammation. The ability of pyrazole derivatives to inhibit key enzymes involved in inflammatory pathways, such as COX and LOX, makes them promising candidates for developing anti-inflammatory drugs. Additionally, preliminary studies suggest that Benzyl N-5-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylcarbamate may exhibit antimicrobial activity, making it a candidate for further exploration in combating resistant bacterial strains.

The synthesis of Benzyl N-5-methyl-1-(propan-2-y l)-1H-pyrazol -4 - ylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in its synthesis include condensation reactions to form the pyrazole ring, followed by functionalization with the benzyl carbamate group and introduction of the isopropyl substituent. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structural integrity of the compound at each stage of synthesis.

In terms of pharmacokinetic properties, Benzyl N -5 -methyl -1 - (propan -2 - y l) -1 H -py razol -4 - ylcarbamate exhibits moderate solubility in water and organic solvents, which is favorable for formulation into various dosage forms. Its metabolic stability has been assessed through in vitro studies, which indicate that it undergoes gradual degradation under physiological conditions. Understanding these pharmacokinetic parameters is crucial for predicting how the compound will behave in vivo and for designing effective dosing regimens.

The potential therapeutic applications of Benzyl N -5 -methyl -1 -(propan -2 - y l) -1 H-py razol -4 - ylcarbamate extend beyond anti-inflammation and antimicrobial uses. Researchers are also exploring its potential as an intermediate in synthesizing more complex molecules with enhanced bioactivity. The versatility of pyrazole derivatives makes them valuable tools in drug discovery pipelines, offering opportunities for developing novel treatments across multiple disease areas.

In conclusion, Benzyl N -5 -methyl -1 -(propan -2 y l) -1 H-py razol 4 ylcarbamate (CAS No.< strong>2694725 10 3) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a promising candidate for further investigation into therapeutic applications. As research continues to uncover new insights into its mechanisms of action and pharmacological effects, this compound may play an important role in future drug development efforts.